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Compound of Interest

Compound Name: Ethofumesate

Cat. No.: B166128 Get Quote

Ethofumesate is a selective, systemic herbicide widely utilized in integrated weed

management (IWM) systems, particularly for sugar beet and onion cultivation. Its distinct mode

of action, inhibiting the synthesis of very-long-chain fatty acids (VLCFAs), makes it a valuable

tool for managing a broad spectrum of weeds and for mitigating herbicide resistance when

used in rotation or combination with other herbicides. This guide provides an objective

comparison of ethofumesate's performance against other herbicide alternatives, supported by

experimental data, detailed methodologies, and visual representations of its mechanism and

experimental application.

Performance in Sugar Beets: Comparative Efficacy
and Crop Safety
In sugar beet cultivation, ethofumesate is a cornerstone of many herbicide programs, often

used in pre-emergence (PRE) and post-emergence (POST) applications, frequently in tank-

mixes with other active ingredients like phenmedipham, desmedipham, and metamitron. Its

performance has been evaluated against other soil-applied herbicides such as acetochlor,

cycloate, S-metolachlor, and dimethenamid-p.

Table 1: Comparative Efficacy of Ethofumesate and Alternatives on Key Weeds in Sugar

Beets
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Herbicide/Tr
eatment

Application
Rate

Common
Lambsquart
ers
(CHEAL)
Control (%)

Redroot
Pigweed
(AMARE)
Control (%)

Waterhemp
(AMATU)
Control (%)

Source

Ethofumesate
1.12 kg ai/ha

(POST)
Up to 85 Up to 76 Up to 84 [1]

Ethofumesate

+ Glyphosate

1.12 kg ai/ha

+ glyphosate

(POST)

Improved vs.

ethofumesate

alone

Improved vs.

ethofumesate

alone

91 [1][2]

Acetochlor +

Hand

Weeding

Not specified - - 95.8 - 97.7 [3]

Cycloate
3.36 kg/ha

(PPI)

Reduced

sugar beet

population in

one study

- - [4]

S-metolachlor
1.42 kg/ha

(PRE)
- - -

Dimethenami

d-p (following

Ethofumesate

PRE)

0.95 kg/ha

(POST)
- - -

Phenmedipha

m +

Desmedipha

m +

Ethofumesate

Multiple rates - - -

Note: Efficacy can vary significantly based on environmental conditions, weed growth stage,

and application timing. Data from different studies may not be directly comparable due to

varying experimental conditions.
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Experimental data indicates that while ethofumesate alone can provide moderate to good

control of weeds like common lambsquarters, redroot pigweed, and particularly waterhemp, its

efficacy is often enhanced when tank-mixed with other herbicides like glyphosate. Studies have

shown that ethofumesate applied post-emergence can suppress but may not consistently

provide complete control of heavy infestations of common lambsquarters and redroot pigweed

on its own. In comparison, herbicide programs that include acetochlor followed by hand

weeding have demonstrated high levels of overall weed control.

Regarding crop safety, ethofumesate is generally well-tolerated by sugar beets at labeled

rates. However, higher post-emergence rates (e.g., 4.48 kg ai/ha) have been shown to cause

some crop stature reduction and a decrease in recoverable sucrose, though not always

impacting root yield significantly. The combination of S-metolachlor and ethofumesate applied

pre-emergence followed by a post-emergence application of dimethenamid-p has also been

observed to cause some initial crop injury, from which the sugar beets typically recover.

Performance in Onions: A Comparison with Other
Pre-emergence Herbicides
In onion production, ethofumesate is used for the control of annual grasses and broadleaf

weeds. It is often compared with other pre-emergence herbicides like pendimethalin and

oxyfluorfen.

Table 2: Comparative Performance of Ethofumesate and Alternatives in Onions

Herbicide
Application
Rate

Crop Injury (%)
Weed Control
Efficacy

Source

Ethofumesate Not specified Minor
Good for some

broadleaf weeds

Pendimethalin 0.95 lb/acre

Injury observed

(stunting and

thinning)

-

Ethofumesate +

Pendimethalin

Lower rates of

each

More injury than

either alone
-
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Note: Crop injury and efficacy are dependent on application timing, soil type, and

environmental conditions.

Research in onions grown for seed showed that pre-emergence applications of pendimethalin

at 0.95 lb/acre resulted in crop injury, while injury from ethofumesate alone was minor.

Interestingly, the combination of lower rates of both herbicides caused more injury than either

applied individually. This highlights the importance of careful consideration of tank-mix partner

compatibility and application rates in IWM programs for sensitive crops like onions.

Mode of Action: Inhibition of Very-Long-Chain Fatty
Acid (VLCFA) Synthesis
Ethofumesate belongs to the benzofuran chemical family and is classified as a Group 15

(formerly Group 8) herbicide, which acts by inhibiting the synthesis of very-long-chain fatty

acids (VLCFAs). VLCFAs are essential components of plant cell membranes, cuticular waxes,

and suberin. By inhibiting their production, ethofumesate disrupts the formation of these vital

structures, leading to arrested growth and eventual death of susceptible weed seedlings.

Specifically, ethofumesate and other Group 15 herbicides target the VLCFA elongase complex

in the endoplasmic reticulum.

Acetyl-CoA Malonyl-CoAACCasa

VLCFA Elongase Complex
(Endoplasmic Reticulum)

Long-Chain
Acyl-CoA (C16/C18)

β-Ketoacyl-CoA1. Condensation (KCS) β-Hydroxyacyl-CoA2. Reduction (KCR) Enoyl-CoA3. Dehydration (HCD) Very-Long-Chain
Fatty Acid (VLCFA)

4. Reduction (ECR)

Ethofumesate
(and other Group 15 Herbicides)

Click to download full resolution via product page

Caption: Inhibition of the Very-Long-Chain Fatty Acid (VLCFA) Elongase Complex by

Ethofumesate.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b166128?utm_src=pdf-body
https://www.benchchem.com/product/b166128?utm_src=pdf-body
https://www.benchchem.com/product/b166128?utm_src=pdf-body
https://www.benchchem.com/product/b166128?utm_src=pdf-body
https://www.benchchem.com/product/b166128?utm_src=pdf-body-img
https://www.benchchem.com/product/b166128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The data presented in this guide is derived from rigorous field experiments. A generalized

workflow for such trials is outlined below.

Key Methodological Components of Herbicide Efficacy
Trials

Experimental Design: Field trials are typically conducted using a randomized complete block

design with multiple replications (usually 3 or 4) to ensure statistical validity.

Plot Size: Plot sizes vary but are designed to be large enough to obtain representative data

while being manageable for application and assessment.

Herbicide Application: Herbicides are applied using calibrated research sprayers to ensure

precise and uniform application rates. Application timings (PRE or POST) and the growth

stage of both the crop and weeds are meticulously recorded.

Data Collection:

Weed Control: Efficacy is typically assessed visually as a percentage of weed control

compared to an untreated check plot at various intervals after application. Weed counts

and biomass (fresh or dry weight) per unit area may also be measured.

Crop Injury: Crop phytotoxicity is visually rated on a scale (e.g., 0-100%), noting

symptoms such as stunting, chlorosis, or necrosis.

Yield: At the end of the growing season, the crop is harvested from a central area of each

plot to determine yield. For sugar beets, this includes root yield and sucrose content

analysis.

Statistical Analysis: Data are subjected to analysis of variance (ANOVA) to determine the

statistical significance of differences between treatments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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